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Compound of Interest

Compound Name: 2-DECALONE

Cat. No.: B1596380

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for the safe and compliant disposal of 2-
DECALONE, a combustible liquid that is toxic to aquatic life. Adherence to these procedures is
critical for ensuring the safety of laboratory personnel, protecting the environment, and
maintaining regulatory compliance. This information is intended for researchers, scientists, and
drug development professionals.

Immediate Safety Precautions & Spill Management

In the event of a 2-DECALONE spill, immediate and appropriate action is necessary to mitigate
risks.

e Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated, preferably within a chemical fume hood, to dissipate
flammable vapors.

e Remove Ignition Sources: Eliminate all potential ignition sources, including open flames, hot
surfaces, sparks, and static discharge.[1][2]

o Personal Protective Equipment (PPE): Before addressing a spill, don the appropriate PPE,
including chemical-resistant gloves (e.qg., nitrile), safety goggles with side shields, and a lab
coat. For significant spills, a multi-purpose combination respirator may be necessary.[3]
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» Containment: Prevent the spill from spreading and entering drains or waterways. Use an
inert absorbent material such as sand, earth, or vermiculite to contain the liquid.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, sealable, and properly labeled container for hazardous waste disposal.[2]

Personal Protective Equipment (PPE) for Handling
and Disposal

When handling 2-DECALONE for routine use or disposal, the following PPE is mandatory:

PPE Category Specification Purpose

) Safety goggles with side Protects against splashes and
Eye Protection ) )
shields or a face shield. vapors.

) Chemical-resistant gloves )
Hand Protection o Prevents skin contact.
(e.g., Nitrile, Neoprene).

) Lab coat or chemical-resistant Protects against contamination
Body Protection )
apron. of personal clothing.

Use in a well-ventilated area or

fume hood. A multi-purpose ) )
) ) o ) Prevents inhalation of harmful
Respiratory Protection combination respirator may be
_ N vapors.
required for large quantities or

inadequate ventilation.[3]

Step-by-Step Disposal Protocol

The disposal of 2-DECALONE is regulated as hazardous waste due to its flammability and
environmental toxicity. Under the Resource Conservation and Recovery Act (RCRA),
generators of hazardous waste are responsible for its management from "cradle-to-grave."[4][5]

Step 1: Waste ldentification and Classification

2-DECALONE is classified as a flammable liquid.[1][3] Any waste containing 2-DECALONE,
including contaminated labware and spill cleanup materials, must be treated as hazardous

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007Q0Z.TXT
https://www.benchchem.com/product/b1596380?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Decalone
https://www.benchchem.com/product/b1596380?utm_src=pdf-body
https://safety.engr.wisc.edu/wp-content/uploads/sites/706/2020/02/Acetone-CoE-Chemical-hazard-assessment-form.docx
https://wap.guidechem.com/encyclopedia/2-decalone-dic484865.html
https://www.benchchem.com/product/b1596380?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Decalone
https://www.benchchem.com/product/b1596380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

waste.
Step 2: Waste Collection and Segregation

o Collect all 2-DECALONE waste in a designated, leak-proof, and chemically compatible
container.

e Do not mix 2-DECALONE waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan. Incompatible materials
can lead to dangerous chemical reactions.

Step 3: Labeling

Properly label the hazardous waste container with the following information:

e The words "Hazardous Waste"

e The full chemical name: "2-DECALONE"

e The specific hazards (e.g., "Flammable," "Toxic to Aquatic Life")

e The accumulation start date

o The name and contact information of the generating laboratory or personnel
Step 4: Storage

» Store the sealed hazardous waste container in a designated, well-ventilated, and cool
secondary containment area.

e The storage area should be away from heat, sparks, and open flames.[1]

o Ensure the storage location complies with all institutional and regulatory requirements for
hazardous waste.

Step 5: Arrange for Professional Disposal
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o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to arrange for the pickup and disposal of the 2-
DECALONE waste.

e Do not attempt to dispose of 2-DECALONE down the drain or in regular trash. This is illegal
and harmful to the environment.

« Incineration is a common and effective method for the disposal of bulk quantities of
flammable ketones.[1]

Quantitative Data for 2-DECALONE

The following table summarizes key quantitative data for 2-DECALONE, relevant to its safe
handling and disposal.
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Property

Value

Significance for Disposal

CAS Number

4832-17-1[3]

Unique identifier for the

chemical.

Molecular Formula

C10H160[3]

Provides information on the

chemical composition.

Relevant for chemical

Molecular Weight 152.23 g/mol [3] )

calculations.

Indicates the temperature at

_ 102 °C (215.6 °F) - closed o o i
Flash Point 3l which it can ignite. It is a
cu
P combustible liquid.
) Useful for estimating the mass

Density 0.979 g/mL at 25 °CJ3] )

of a given volume of waste.

N ) Indicates the temperature at

Boiling Point 96 °C at 2.5 mmHg|[3]

which it becomes a vapor.

Water Solubility

Insoluble (Assumed based on

structure)

Will not mix with water,
affecting spill cleanup and

environmental fate.

Storage Class

10 - Combustible liquids[3]

Dictates proper storage

conditions.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-

DECALONE waste in a laboratory setting.
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2-DECALONE Disposal Workflow

Generate 2-DECALONE Waste

Is waste contaminated with other chemicals?

Collect in designated, segregated 2-DECALONE waste container il Consult EHS for appropriate mixed waste container
Properly label container with 'Hazardous Waste', chemical name, hazards, and date
Store in cool, well-ventilated, secondary containment area away from ignition sources|

Contact EHS or certified waste disposal company for pickup

Waste is incinerated or otherwise properly disposed of by professionals

Click to download full resolution via product page
Caption: Workflow for the safe disposal of 2-DECALONE waste.

Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations, nor your institution's specific safety and disposal protocols. Always consult
your organization's Environmental Health and Safety (EHS) department for detailed guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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